Cas no 5198-68-5 (6-Phenyl-2H-pyran-4(3H)-one)

6-Phenyl-2H-pyran-4(3H)-one is a heterocyclic organic compound featuring a pyranone core substituted with a phenyl group at the 6-position. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical research. Its ketone and enolizable positions allow for diverse derivatization, facilitating applications in the synthesis of bioactive molecules and complex heterocycles. The compound's stability under standard conditions and compatibility with various reaction conditions enhance its utility as a building block in medicinal chemistry and material science. Its well-defined crystalline form also ensures reproducibility in experimental and industrial processes.

6-Phenyl-2H-pyran-4(3H)-one structure

Product Name:6-Phenyl-2H-pyran-4(3H)-one

CAS No:5198-68-5

MF:C₁₁H₁₀O₂

MW:174.195903301239

CID:1093123

PubChem ID:20452483

Update Time:2025-10-29

6-Phenyl-2H-pyran-4(3H)-one Chemical and Physical Properties

Names and Identifiers

- 6-Phenyl-2H-pyran-4(3H)-one
- 6-phenyl-2,3-dihydropyran-4-one
- 5198-68-5
- A918757
- DTXSID10607342
- CS-0156441
- E76280
- BS-50709
- 6-phenyl-3,4-dihydro-2H-pyran-4-one
- 4H-Pyran-4-one,2,3-dihydro-6-phenyl
- 2-PHENYL-5,6-DIHYDROPYRAN-4-ONE
- 6-phenyl-2,3-dihydro-4H-pyran-4-one
- SCHEMBL10925032
- 2-phenyl-5,6-dihydro-4-pyrone
- Inchi： 1S/C11H10O2/c12-10-6-7-13-11(8-10)9-4-2-1-3-5-9/h1-5,8H,6-7H2
- InChI Key： SQQDHPWCAVNOOP-UHFFFAOYSA-N
- SMILES： O1C(=CC(CC1)=O)C1C=CC=CC=1

Computed Properties

Exact Mass: 174.068079557g/mol
Monoisotopic Mass: 174.068079557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 26.3Å²

6-Phenyl-2H-pyran-4(3H)-one Security Information

Storage Condition：Sealed in dry,2-8°C

6-Phenyl-2H-pyran-4(3H)-one Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BD519-200mg	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95+%	200mg	1248.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BD519-50mg	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95+%	50mg	499.0CNY	2021-07-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD269571-100mg	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95%	100mg	￥350.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD269571-250mg	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95%	250mg	￥630.0	2024-04-18
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD269571-1g	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95%	1g	￥1699.0	2024-04-18
Chemenu	CM181719-1g	6-phenyl-2,3-dihydro-4H-pyran-4-one	5198-68-5	95%	1g	$574	2021-08-05
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Ambeed	A749139-250mg	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95%	250mg	$96.0	2025-02-24
Ambeed	A749139-1g	6-Phenyl-2H-pyran-4(3H)-one	5198-68-5	95%	1g	$257.0	2025-02-24
Chemenu	CM181719-250mg	6-phenyl-2,3-dihydro-4H-pyran-4-one	5198-68-5	95%	250mg	$70	2024-07-15